2,6-difluoro-N-(1-phenylbutyl)benzamide

• IUPAC Name: 2,6-difluoro-N-(1-phenylbutyl)benzamide
• InChI: InChI=1S/C17H17F2NO/c1-2-7-15(12-8-4-3-5-9-12)20-17(21)16-13(18)10-6-11-14(16)19/h3-6,8-11,15H,2,7H2,1H3,(H,20,21)
• InChI Key: XLWKQQRPOYVTPB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=CC=C1)NC(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C17H17F2NO
• Molecular Weight: 289.32 g/mol

Description

2,6-Difluoro-N-(1-phenylbutyl)benzamide is a benzamide derivative characterized by a 2,6-difluorobenzoyl group attached to an N-(1-phenylbutyl) substituent. The 2,6-difluorobenzamide scaffold is notable for its metabolic stability and ability to modulate protein-ligand interactions due to fluorine’s electronegativity and small atomic radius .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs of 2,6-difluoro-N-(1-phenylbutyl)benzamide, highlighting structural variations, synthesis routes, and biological activities:

Compound Name	Structural Features	Synthesis Method	Biological Activity/Application	Reference
2,6-Difluoro-N-(1-[2-phenoxybenzyl]-1H-pyrazol-3-yl)benzamide (GSK5503A)	Pyrazole ring with 2-phenoxybenzyl substituent	Nucleophilic substitution of 2-phenoxybenzyl bromide with 2,6-difluorobenzamide	CRAC channel blocker; inhibits store-operated calcium entry (SOCE) in T-cells
2,6-Difluoro-N-(1-[4-hydroxy-2-(trifluoromethyl)benzyl]-1H-pyrazol-3-yl)benzamide (GSK-7975A)	Pyrazole with 4-hydroxy-2-(trifluoromethyl)benzyl group	Pd/C-mediated hydrogenolysis of benzyl-protected precursor	Selective CRAC channel inhibitor with improved metabolic stability
2,6-Difluoro-N-(5-nitrothiazol-2-yl)benzamide (Compound 11)	Nitrothiazole substituent	Condensation of 2,6-difluorobenzoyl chloride with 5-nitrothiazol-2-amine	Antimicrobial activity against Staphylococcus aureus (MIC = 8 µg/mL)
RO2959 (2,6-difluoro-N-[5-(4-methyl-1-thiazol-2-yl-3,6-dihydropyridin-5-yl)pyrazin-2-yl]benzamide)	Pyrazine-thiazole hybrid scaffold	Multi-step coupling of 2,6-difluorobenzamide with thiazolyl-pyrazine intermediates	SOCE inhibitor; suppresses cytokine production in T-cells
N-(2,6-Difluoro-benzyl)-4-sulfamoyl-benzamide	Sulfamoylbenzamide with 2,6-difluorobenzyl group	Amide coupling of 4-sulfamoylbenzoic acid with 2,6-difluorobenzylamine	Not explicitly stated; sulfamoyl group suggests potential kinase or protease inhibition

Key Structural and Functional Insights:

Substituent Effects on Bioactivity: Pyrazole derivatives (GSK5503A, GSK-7975A): The 2-phenoxybenzyl or trifluoromethyl-hydroxybenzyl groups enhance CRAC channel selectivity by optimizing hydrophobic interactions with channel proteins . Nitrothiazole analog (Compound 11): The nitro group confers electron-withdrawing properties, improving antimicrobial potency via enhanced membrane penetration . RO2959: The thiazole-pyrazine moiety increases solubility and target affinity, critical for in vivo efficacy .

Synthetic Accessibility: Pyrazole-based analogs are typically synthesized via nucleophilic substitution (e.g., benzyl bromides reacting with pyrazole amines) . Heterocyclic hybrids (e.g., RO2959) require multi-step coupling and purification, often employing palladium catalysts or hydrogenolysis .

Pharmacokinetic Profiles :

• Fluorine atoms in the 2,6-difluorobenzamide core reduce metabolic degradation by cytochrome P450 enzymes, as seen in GSK-7975A .
• Sulfamoyl or nitro groups (e.g., Compound 11, N-(2,6-difluoro-benzyl)-4-sulfamoyl-benzamide) may increase plasma protein binding, affecting bioavailability .